Cas no 68332-40-1 (3-methoxy-2-methyl-1H-Pyrrole)
3-methoxy-2-methyl-1H-Pyrrole structure
Product Name:3-methoxy-2-methyl-1H-Pyrrole
CAS No:68332-40-1
MF:C6H9NO
MW:111.141761541367
CID:1115984
PubChem ID:12505483
Update Time:2025-04-20
3-methoxy-2-methyl-1H-Pyrrole Chemical and Physical Properties
Names and Identifiers
-
- 3-methoxy-2-methyl-1H-Pyrrole
- 68332-40-1
- SCHEMBL7514874
- DTXSID20500693
- AKOS006356379
-
- Inchi: 1S/C6H9NO/c1-5-6(8-2)3-4-7-5/h3-4,7H,1-2H3
- InChI Key: IORAGROCNIRARH-UHFFFAOYSA-N
- SMILES: O(C)C1C=CNC=1C
Computed Properties
- Exact Mass: 111.068413911g/mol
- Monoisotopic Mass: 111.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 74.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 25Ų
3-methoxy-2-methyl-1H-Pyrrole Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
68332-40-1 (3-methoxy-2-methyl-1H-Pyrrole) Related Products
- 26395-26-6(3-Methoxy-2-methylpyridine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk